Cas no 221242-71-3 (1-Naphthyl(methoxy) Propanedinitrile)

1-Naphthyl(methoxy)propanedinitrile is a specialized organic compound featuring a naphthyl group linked to a propanedinitrile core via a methoxy substituent. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and functionalized naphthalene derivatives. Its propanedinitrile moiety offers versatile sites for nucleophilic addition or cyclization reactions, while the methoxy group enhances solubility and modulates electronic properties. The compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Careful handling is advised due to potential sensitivity to moisture and strong bases. Typical applications include use in Knoevenagel condensations and as a precursor for dyes or optoelectronic materials.
1-Naphthyl(methoxy) Propanedinitrile structure
221242-71-3 structure
Product Name:1-Naphthyl(methoxy) Propanedinitrile
CAS No:221242-71-3
MF:C14H10N2O
MW:222.24200296402
MDL:MFCD04116187
CID:825329
Update Time:2026-04-29

1-Naphthyl(methoxy) Propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 1-NAPHTHYL(METHOXY)METHYLIDENEMALONITRILE
    • 1-Naphthyl(methoxy) Propanedinitrile
    • 1-Naphthyl(methoxy)
    • 2-(methoxy(naphthalen-1-yl)methylene)malononitrile
    • 2-[Methoxy(naphthalen-1-yl)methylidene]-propanedinitrile
    • 2-[methoxy(naphthalen-1-yl)methylidene]propanedinitrile
    • MDL： MFCD04116187
    • Inchi： InChI=1S/C15H10N2O/c1-18-15(12(9-16)10-17)14-8-4-6-11-5-2-3-7-13(11)14/h2-8H,1H3
    • InChI Key： XQWRQOZYYLGZMS-UHFFFAOYSA-N
    • SMILES： COC(=C(C#N)C#N)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 234.07900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 105°C
  • PSA: 56.81000
  • LogP: 3.24446

1-Naphthyl(methoxy) Propanedinitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Naphthyl(methoxy) Propanedinitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303960-500mg
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile
 221242-71-3
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 £147.00 2025-02-19
Apollo Scientific
OR303960-1g
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile
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1g
 £231.00 2025-02-19
Apollo Scientific
OR303960-5g
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile
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5g
 £693.00 2025-02-19
Chemenu
CM235418-1g
1-Naphthyl(methoxy) Propanedinitrile
 221242-71-3 95%
1g
 $307 2021-08-04
Chemenu
CM235418-5g
1-Naphthyl(methoxy) Propanedinitrile
 221242-71-3 95%
5g
 $698 2021-08-04
Chemenu
CM235418-1g
1-Naphthyl(methoxy) Propanedinitrile
 221242-71-3 95%
1g
 $307 2023-01-07
Chemenu
CM235418-5g
1-Naphthyl(methoxy) Propanedinitrile
 221242-71-3 95%
5g
 $698 2023-01-07
abcr
AB338256-500 mg
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile, 95%; .
 221242-71-3 95%
500mg
 €215.40 2023-04-26
abcr
AB338256-1 g
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile, 95%; .
 221242-71-3 95%
1g
 €315.00 2023-04-26
abcr
AB338256-5 g
2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile, 95%; .
 221242-71-3 95%
5g
 €859.90 2023-04-26

1-Naphthyl(methoxy) Propanedinitrile Production Method

1-Naphthyl(methoxy) Propanedinitrile Related Literature

221242-71-3 (1-Naphthyl(methoxy) Propanedinitrile) Related Products

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